5-(4,5-dimethoxy-2-nitrobenzylidene)-1-(3-ethoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: (5E)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-1-(3-ethoxyphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C21H19N3O7S/c1-4-31-14-7-5-6-13(10-14)23-20(26)15(19(25)22-21(23)32)8-12-9-17(29-2)18(30-3)11-16(12)24(27)28/h5-11H,4H2,1-3H3,(H,22,25,32)/b15-8+
• InChI Key: LODUDLILDXDUND-OVCLIPMQSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)N2C(=O)C(=CC3=CC(=C(C=C3[N+](=O)[O-])OC)OC)C(=O)NC2=S
• Isomeric SMILES: CCOC1=CC=CC(=C1)N2C(=O)/C(=C/C3=CC(=C(C=C3[N+](=O)[O-])OC)OC)/C(=O)NC2=S
• Molecular Formula: C21H19N3O7S
• Molecular Weight: 457.5 g/mol

Description

The compound is a complex pyrimidine derivative, showcasing a structure indicative of potential biological activity. Pyrimidine derivatives are known for their wide range of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves multicomponent reactions, allowing for the introduction of various substituents that can alter the compound's biological activity. For instance, a novel synthesis approach through multicomponent reactions has been developed to yield a diverse series of functionalized pyrimidine derivatives under ambient conditions without the need for a catalyst (Brahmachari & Nayek, 2017).

Scientific Research Applications

Synthesis and Biological Applications

• Novel Heterocyclic Compound Synthesis

  Research has explored the synthesis of novel heterocyclic compounds derived from structures related to the specified compound. These include benzodifuranyls, triazines, oxadiazepines, and thiazolopyrimidines, showing potential as anti-inflammatory and analgesic agents. The novel synthetic pathways offer insights into designing compounds with improved biological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Nonlinear Optical Properties

  Another study focused on the nonlinear optical properties of novel styryl dyes, which are structurally similar to the compound . These materials have shown promise for device applications due to their significant optical limiting behavior, attributed to two-photon absorption phenomena (Shettigar et al., 2009).

• Antitumor Activity

  There has been research on 5-nitropyrimidines and related structures for their antitumor activities. Synthesis routes for these compounds have been developed, offering potential avenues for creating effective cancer therapeutics (Grigoryan et al., 2000).

• Self-Assembly and Cytotoxic Activity

  Studies have also been conducted on benzylidenethiazolo[3,2-a]pyrimidines, investigating their self-assembly in the crystalline phase and cytotoxic activities against tumor cells. The research provides valuable information on the structure-activity relationships necessary for designing effective anticancer agents (Agarkov et al., 2023).